methyl 3-(1H-pyrazol-1-yl)propanoate
Overview
Description
“Methyl 3-(1H-pyrazol-1-yl)propanoate” is a chemical compound with the empirical formula C7H10N2O2 . It has a molecular weight of 154.17 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a unique chemicals collection .
Molecular Structure Analysis
The SMILES string of “methyl 3-(1H-pyrazol-1-yl)propanoate” is COC(=O)CCn1cccn1 . The InChI is 1S/C7H10N2O2/c1-11-7(10)3-6-9-5-2-4-8-9/h2,4-5H,3,6H2,1H3 .Physical And Chemical Properties Analysis
“Methyl 3-(1H-pyrazol-1-yl)propanoate” has an empirical formula of C7H10N2O2 and a molecular weight of 154.17 . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Chemical Research
“Methyl 3-(1H-pyrazol-1-yl)propanoate” is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals . It’s used in chemical research for the synthesis of new compounds and the study of their properties .
Biological Evaluation
Compounds with a pyrazole core, like “methyl 3-(1H-pyrazol-1-yl)propanoate”, have shown improved growth inhibition in PC-3 cells . This suggests potential applications in biological research, particularly in the study of cell growth and proliferation .
Drug Design and Synthesis
“Methyl 3-(1H-pyrazol-1-yl)propanoate” could be used in the design and synthesis of novel drugs . The structure-activity relationship (SAR) study reveals that derivatives embedded with electron-donating and electron-withdrawing groups exhibited potential cytotoxic activity .
4. Development of Efficient and Sustainable Synthesis Methods “Methyl 3-(1H-pyrazol-1-yl)propanoate” can be used in the development of efficient and sustainable synthesis methods . For example, a novel, metal-free process for the challenging synthesis of 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid is reported, which features an efficient construction of the triazole ring under flow conditions .
Study of Combustible Solids
“Methyl 3-(1H-pyrazol-1-yl)propanoate” falls under the storage class code of combustible solids . This suggests potential applications in the study of combustible materials and their properties .
Intellectual Property Rights Research
As Sigma-Aldrich sells this product “as-is” and makes no representation or warranty with respect to this product, including any warranty against infringement of intellectual property rights of a third party , it could be used in the study of intellectual property rights and patent law .
Safety and Hazards
Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product . It’s important to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
properties
IUPAC Name |
methyl 3-pyrazol-1-ylpropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-11-7(10)3-6-9-5-2-4-8-9/h2,4-5H,3,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZZAAQDMPMDOPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCN1C=CC=N1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 3-(1H-pyrazol-1-yl)propanoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({10-ethyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide](/img/structure/B2857043.png)
![N-[(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)methyl]-1-[5-fluoro-6-(4-fluorophenyl)pyrimidin-4-yl]-N-methylazetidin-3-amine](/img/structure/B2857045.png)
![2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-3,5,7-trimethylpyrazolo[1,5-a]pyrimidine](/img/structure/B2857046.png)
![(E)-2-Cyano-3-[3-(dimethylsulfamoyl)phenyl]-N-(3-propan-2-yloxypropyl)prop-2-enamide](/img/structure/B2857049.png)
